Cas no 328555-92-6 ((2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine)

• Product Name: (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine
• CAS No: 328555-92-6
• MF: C₂₇H₁₉N₃O₂
• MW: 417.458666086197
• CID: 6070348
• PubChem ID: 7080055
• Update Time: 2025-07-10

(2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine
• F04061005
• 3-(1H-benzimidazol-2-yl)-6-methoxy-N-(1-naphthyl)chromen-2-imine
• 328555-92-6
• F0406-1005
• (Z)-N-(3-(1H-benzo[d]imidazol-2-yl)-6-methoxy-2H-chromen-2-ylidene)naphthalen-1-amine
• AKOS001483701
• Oprea1_848859
• SR-01000417850
• SR-01000417850-1
• 3-(1H-benzimidazol-2-yl)-6-methoxy-N-naphthalen-1-ylchromen-2-imine
• N-[(2Z)-3-(1H-benzimidazol-2-yl)-6-methoxy-2H-chromen-2-ylidene]naphthalen-1-amine

• Inchi： 1S/C27H19N3O2/c1-31-19-13-14-25-18(15-19)16-21(26-28-23-10-4-5-11-24(23)29-26)27(32-25)30-22-12-6-8-17-7-2-3-9-20(17)22/h2-16H,1H3,(H,28,29)/b30-27-
• InChI Key： ZSLRJZUHBHBJMM-IKPAITLHSA-N
• SMILES： O1C2C=CC(=CC=2C=C(/C/1=N/C1=CC=CC2C=CC=CC1=2)C1=NC2C=CC=CC=2N1)OC

Computed Properties

• Exact Mass: 417.147726857g/mol
• Monoisotopic Mass: 417.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 59.5Ų

Additional information on (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine

Comprehensive Analysis of (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine (CAS No. 328555-92-6)

The compound (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine (CAS No. 328555-92-6) is a structurally complex organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound features a unique combination of a benzodiazole moiety, a methoxy-substituted chromen ring, and a naphthalene group, making it a subject of interest for researchers exploring novel bioactive molecules and fluorescent probes.

In the context of drug discovery, (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine has been investigated for its potential as a kinase inhibitor or receptor modulator. The presence of the benzodiazole and naphthalene groups suggests possible interactions with biological targets, particularly those involved in cell signaling pathways. Recent studies have highlighted the growing demand for small-molecule therapeutics with improved selectivity and fewer side effects, which aligns with the research focus on compounds like this one.

From a material science perspective, the chromen-imine structure of this compound offers intriguing possibilities for the development of organic semiconductors or photoluminescent materials. The conjugated system formed by the naphthalene and benzodiazole units could facilitate electron delocalization, a property highly sought after in optoelectronic devices. This aligns with current trends in green technology, where researchers are actively searching for energy-efficient materials with tunable optical properties.

The synthesis of (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in catalytic methods and green chemistry approaches have made the production of such complex molecules more efficient and environmentally friendly. These developments are particularly relevant given the increasing emphasis on sustainable chemistry in both academic and industrial settings.

Analytical characterization of this compound requires sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The precise determination of its Z-configuration at the imine double bond is crucial for understanding its stereochemical properties and potential biological activity. This level of detailed analysis reflects the current standards in molecular characterization, where researchers demand comprehensive data to support their findings.

In the broader context of chemical research, compounds like (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine represent the cutting edge of heterocyclic chemistry. The integration of multiple aromatic systems in a single molecule creates opportunities for exploring new structure-activity relationships and developing innovative molecular designs. This is particularly relevant given the current focus on multi-target therapeutics in pharmaceutical development.

The stability and physicochemical properties of this compound have also been subjects of investigation. Researchers are particularly interested in its solubility profile, thermal stability, and photochemical behavior, as these factors directly impact its potential applications. Recent publications have emphasized the importance of thorough property characterization in accelerating the translation of laboratory discoveries to practical applications.

Looking forward, (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine may find applications beyond its current research scope. The growing interest in functional materials and smart molecules suggests potential uses in areas such as molecular sensors or advanced coatings. As research continues to uncover the full potential of this compound, it may emerge as a valuable building block in various high-tech applications.

For researchers working with this compound, proper handling procedures and storage conditions should always be followed, in accordance with standard laboratory safety protocols. While not classified as hazardous, like all chemicals, it requires appropriate risk assessment before use. This cautious approach reflects the current emphasis on laboratory safety culture in scientific communities worldwide.

The commercial availability of (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-methoxy-N-(naphthalen-1-yl)-2H-chromen-2-imine through specialty chemical suppliers has facilitated its study across multiple research institutions. This accessibility, combined with its intriguing structural features, ensures that this compound will likely remain a subject of scientific investigation for years to come, potentially leading to breakthroughs in both medicinal chemistry and materials science.